4-Amino-3-fluorobenzonitrile

• IUPAC Name: 4-amino-3-fluorobenzonitrile
• InChI: InChI=1S/C7H5FN2/c8-6-3-5(4-9)1-2-7(6)10/h1-3H,10H2
• InChI Key: RLMBRRQWBTWGMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)N
• Molecular Formula: C7H5FN2
• DSSTOX Substance ID: DTXSID80373365
• Molecular Weight: 136.13 g/mol
• CAS RN: 63069-50-1

Description

4-Amino-3-fluorobenzonitrile is a chemical compound with the molecular formula C7H5FN2 and a molecular weight of 136.13. It is a solid at room temperature and appears as a white to light yellow to light orange powder or crystal.

Molecular Structure Analysis

The molecular structure of 4-Amino-3-fluorobenzonitrile consists of a benzene ring substituted with an amino group (NH2) at the 4-position and a fluorine atom at the 3-position. The benzene ring also has a nitrile group (C≡N) attached to it.

Physical And Chemical Properties Analysis

4-Amino-3-fluorobenzonitrile is a solid at room temperature. It has a melting point range of 86.0 to 90.0 °C. It is soluble in methanol.

Scientific Research Applications

However, “4-Amino-3-fluorobenzonitrile” is a type of aromatic nitrile, which are often used as intermediates in the synthesis of other compounds, including pharmaceuticals, dyes, and polymers. They can participate in various reactions such as substitutions, additions, and reductions. The specific applications would depend on the context of the research.

Fluorinated Building Blocks

As a fluorinated compound, “4-Amino-3-fluorobenzonitrile” can be used as a building block in the synthesis of other fluorinated compounds. Fluorinated compounds have a variety of uses, from pharmaceuticals to agrochemicals, due to the unique properties of fluorine.

Safety And Hazards

4-Amino-3-fluorobenzonitrile is toxic if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye/face protection.

Synthesis routes and methods I

Procedure details

6.8 Parts of 4-bromo-2-fluoroaniline were dissolved in 75 parts of N-methylpyrrolidone. This solution was treated with 4.2 parts of cuprous cyanide. The reaction mixture was heated to 190° for 2 hours. The reaction mass was poured into a mixture of 200 parts of ice and 15 parts of sodium cyanide. This mixture was then heated on a steam bath for 2 hours at 60°-70°. This aqueous solution was then extracted with four 100-part portions of toluene. The toluene extracts were combined and washed with four 300-part portions of water followed by 100-parts of saturated aqueous NaCl. The toluene solution of the product was dried over sodium sulfate and evaporated at a reduced pressure of 50 mm.Hg to give 2.6 parts of 4-amino-3-fluorobenzonitrile, m.p. 71°-73°.

Synthesis routes and methods II

Procedure details

To a 0° C. EtOAc (150 mL) solution of 3-fluoro-4-nitrobenzamide (4.85 g, 26.4 mmol) and Et3N (5.34 g, 52.8 mmol) was added dropwise a CH2Cl2 (50 mL) solution of 1,1,1-trichloroacetyl chloride (5.28 g, 29.04 mmol). The reaction was complete in 2 h (TLC, 1:1 hexane:EtOAc), then it was washed with 1N HCl, dried (MgSO4) and evaporated to give 4.1 g of the corresponding nitrile.

Synthesis routes and methods III

Procedure details

Trifluoroacetic acid (1 ml) was added dropwise to a solution of 3-fluoro-4-[(4-methoxybenzyl)amino]benzonitrile (1.0 g, 3.9 mmol), obtained in Example 25(1), in anhydrous dichloromethane (20 ml) cooled to 0° C. with stirring. The resulting mixture was stirred at room temperature overnight. At the end of this time, the reaction mixture was poured into saturated aqueous sodium hydrogencarbonate solution at 0° C. The resulting mixture was partitioned between ethyl acetate and water. The organic layer was washed with saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residual oil was chromatographed on a silica gel column using ethyl acetate-hexane (1:6) as the eluant to afford 4-amino-3-fluorobenzonitrile (252 mg, yield 47%) as a pale orange solid which was recrystallized from ethyl acetate-hexane to give white powdery crystals. Melting point: 84° C.

Synthesis routes and methods IV

Procedure details

Citations

Silver (I) complexes with halo-substituted cyanoanilines: synthesis, characterization and antibacterial activity

W Qian, HK Yuan, R Zhang… - Journal of Coordination …, 2016 - Taylor & Francis

… As shown in figure 1a, each molecule consists of 0.5 Ag ion, one 4-amino-3-fluorobenzonitrile (L 1 ) and 0.5 noncoordinating NO 3 unit. Each Ag is four-coordinate with two N cyano and …

Number of citations: 5 www.tandfonline.com

Discovery and characterization of fluorine-substituted diarylpyrimidine derivatives as novel HIV-1 NNRTIs with highly improved resistance profiles and low activity for …

D Kang, FX Ruiz, D Feng, A Pilch, T Zhao… - Journal of medicinal …, 2020 - ACS Publications

Our previous efforts have led to the development of two potent NNRTIs, K-5a2 and 25a, exhibiting effective anti-HIV-1 potency and resistance profiles compared with etravirine. However…

Number of citations: 32 pubs.acs.org

Optimisation of novel 4, 8-disubstituted dihydropyrimido[5,4-b][1,4]oxazine derivatives as potent GPR 119 agonists

Y Fang, S Zhang, M Li, L Xiong, L Tu, S Xie… - Journal of Enzyme …, 2020 - Taylor & Francis

… Coupling reaction of 4,6-dichloro-5-methoxypyrimidine with 4-amino-3-fluorobenzonitrile in DMF under basic condition afforded compound 7, followed by demethylation using BBr 3 …

Number of citations: 5 www.tandfonline.com

Borrowing Hydrogen Methodology for N‐Benzylation using a π‐Benzylpalladium System in Water

H Hikawa, T Koike, K Izumi, S Kikkawa… - … Synthesis & Catalysis, 2016 - Wiley Online Library

… The reaction of 4-amino-3-fluorobenzonitrile, 2-aminophenyl phenyl sulfone, and 2-aminopyridine resulted in excellent to good yields (3 o, 85 %; 3 p, 75 %; 3 q, 90 %). No reaction …

Number of citations: 46 onlinelibrary.wiley.com

Discovery of OICR12694: A Novel, Potent, Selective, and Orally Bioavailable BCL6 BTB Inhibitor

A Mamai, AM Chau, BJ Wilson, ID Watson… - ACS Medicinal …, 2023 - ACS Publications

… substituent improved the potency by 3-fold relative to 6 (compound 11, IC 50 = 132 μM, K D = 119 μM, Table 1), while the 4-amino-3-chlorobenzonitrile or 4-amino-3-fluorobenzonitrile …

Number of citations: 2 pubs.acs.org

Discovery and Characterization of Fluorine-Substituted Diarylpyrimidines Derivatives as Novel HIV-1 NNRTIs with Highly Improved Resistance Profiles and …

F Wei, Z Wang, Y Sun, Z Fang, E De Clercq… - lirias.kuleuven.be

… The previously prepared compounds 8 and 10 were selected as starting materials, 10 which were reacted with 4-amino-3-fluorobenzonitrile, 4-amino-2-fluorobenzonitrile, 4-amino-2,3-…

Number of citations: 0 lirias.kuleuven.be

Discovery of Novel Dihydrothiopyrano[4,3-d]pyrimidine Derivatives as Potent HIV-1 NNRTIs with Significantly Reduced hERG Inhibitory Activity and Improved …

Z Wang, WA Zalloum, W Wang, X Jiang… - Journal of Medicinal …, 2021 - ACS Publications

… 10 or 15 were selected as starting materials, which underwent the Buchwald–Hartwig reaction with 4-aminobenzonitrile, 4-amino-2-fluorobenzonitrile, or 4-amino-3-fluorobenzonitrile in …

Number of citations: 12 pubs.acs.org

Synergistic Experimental and Computational Investigation of the Bioorthogonal Reactivity of Substituted Aryltetrazines

UM Battisti, R García-Vázquez, D Svatunek… - Bioconjugate …, 2022 - ACS Publications

… To a solution of 4-amino-3-fluorobenzonitrile (0.82 g, 6.00 mmol) in CH 2 Cl 2 (30.0 mL) was added acetic anhydride (0.80 mL, 8.40 mmol). The mixture was stirred at room temperature …

Number of citations: 9 pubs.acs.org

Carba analogues of flupirtine and retigabine with improved oxidation resistance and reduced risk of quinoid metabolite formation

KW Wurm, FM Bartz, L Schulig, A Bodtke… - …, 2022 - Wiley Online Library

The K V 7 potassium channel openers flupirtine and retigabine have been valuable options in the therapy of pain and epilepsy. However, as a result of adverse reactions, both drugs …

Number of citations: 5 chemistry-europe.onlinelibrary.wiley.com

Potent and selective human prostaglandin F (FP) receptor antagonist (BAY-6672) for the treatment of idiopathic pulmonary fibrosis (IPF)

H Beck, T Thaler, D Meibom… - Journal of medicinal …, 2020 - ACS Publications

… For the synthesis of tetrazole 23, imidazolide 65a was first reacted with 4-amino-3-fluorobenzonitrile to give nitrile 90 using KOtBu as a base for the amide-bond formation. 1,3-Dipolar …

Number of citations: 19 pubs.acs.org